Cas no 882760-46-5 (2-(2,6-Dibromo-4-methylphenyl)amino-acetohydrazide)

• Product Name: 2-(2,6-Dibromo-4-methylphenyl)amino-acetohydrazide
• CAS No: 882760-46-5
• MF: C₉H₁₁Br₂N₃O
• MW: 337.011140108109
• MDL: MFCD00448181
• CID: 1079534
• PubChem ID: 25219139
• Update Time: 2025-10-28

2-(2,6-Dibromo-4-methylphenyl)amino-acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[(2,6-Dibromo-4-methylphenyl)amino]-acetohydrazide
• 2-[(2,6-dibromo-4-methylphenyl)amino]acetohydrazide
• MFCD00448181
• (2,6-Dibromo-4-methyl-phenylamino)-acetic acid hydrazide
• 2-((2,6-Dibromo-4-methylphenyl)amino)acetohydrazide
• 2-(2,6-dibromo-4-methylanilino)acetohydrazide
• AKOS002657799
• BB 0240680
• LS-01435
• 882760-46-5
• ALBB-003994
• 2-[(2,6-dibromo-4-methylphenyl)amino]acetohydrazide (non-preferred name)
• STK502842
• 2-(2,6-Dibromo-4-methylphenyl)amino-acetohydrazide

• MDL： MFCD00448181
• Inchi： 1S/C9H11Br2N3O/c1-5-2-6(10)9(7(11)3-5)13-4-8(15)14-12/h2-3,13H,4,12H2,1H3,(H,14,15)
• InChI Key： UBOPAWMVRKVXBO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1NCC(NN)=O)Br

Computed Properties

• Exact Mass: 336.92484g/mol
• Monoisotopic Mass: 334.92689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.2Ų

2-(2,6-Dibromo-4-methylphenyl)amino-acetohydrazide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2,6-Dibromo-4-methylphenyl)amino-acetohydrazide

Professional Introduction to Compound with CAS No. 882760-46-5 and Product Name: 2-(2,6-Dibromo-4-methylphenyl)amino-acetohydrazide

The compound with the CAS number 882760-46-5 and the product name 2-(2,6-Dibromo-4-methylphenyl)amino-acetohydrazide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 2-(2,6-Dibromo-4-methylphenyl)amino-acetohydrazide incorporates a phenyl ring substituted with bromine atoms at the 2 and 6 positions, alongside a methyl group at the 4 position, which contributes to its distinct chemical properties and reactivity.

In recent years, there has been a growing interest in developing novel heterocyclic compounds that exhibit potent biological activities. The presence of both bromine and methyl substituents in the phenyl ring of 2-(2,6-Dibromo-4-methylphenyl)amino-acetohydrazide enhances its interactions with biological targets, making it a promising candidate for further exploration. The acetohydrazide moiety at the amino group further extends its utility in synthetic chemistry, allowing for diverse modifications and derivatization.

One of the most compelling aspects of 2-(2,6-Dibromo-4-methylphenyl)amino-acetohydrazide is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have been particularly interested in its role in developing inhibitors targeting various disease pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on enzymes involved in cancer metabolism. The bromine atoms, in particular, have been shown to enhance binding affinity to certain protein targets, making this scaffold highly valuable for drug design.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(2,6-Dibromo-4-methylphenyl)amino-acetohydrazide for their biological activity. High-throughput virtual screening (HTVS) techniques have been employed to identify potential hits that can be further optimized. These computational methods have accelerated the drug discovery process by allowing researchers to predict the binding modes and interactions of the compound with biological receptors without the need for extensive wet-lab experimentation.

The pharmacokinetic properties of 2-(2,6-Dibromo-4-methylphenyl)amino-acetohydrazide are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary studies suggest that the structural features of this compound may contribute to favorable pharmacokinetic profiles, including reasonable solubility and bioavailability. These attributes are essential for ensuring that the compound reaches therapeutic levels in vivo and remains effective over time.

In addition to its pharmaceutical applications, 2-(2,6-Dibromo-4-methylphenyl)amino-acetohydrazide has shown promise in agricultural research. Its unique chemical properties make it a suitable candidate for developing novel pesticides or herbicides. By targeting specific enzymatic pathways in pests or weeds, this compound could offer an effective solution to crop protection challenges while minimizing environmental impact.

The synthesis of 2-(2,6-Dibromo-4-methylphenyl)amino-acetohydrazide involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the phenyl ring with the desired substituents. Additionally, protecting group strategies have been utilized to ensure selective functionalization at different sites within the molecule.

As research continues to evolve, new applications for 2-(2,6-Dibromo-4-methylphenyl)amino-acetohydrazide are likely to emerge. The combination of its unique structural features and versatile reactivity makes it a valuable building block for future chemical discoveries. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in fully realizing its potential across various domains.

The safety profile of 2-(2,6-Dibromo-4-methylphenyl)amino-acetohydrazide is another critical consideration during development. While preliminary studies suggest that it exhibits moderate toxicity at high concentrations, further research is needed to assess its long-term effects. Comprehensive toxicological studies will provide insights into its safety margins and help guide its use in both laboratory and clinical settings.

In conclusion, 882760-46-5, when referring to [the product name] [CAS No: 88547395000] ,is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it an attractive candidate for drug development、agricultural applications，and beyond。 As research progresses，the full scope of its applications will continue to expand，driven by innovative synthetic methodologies and computational approaches.